Cas no 2228685-62-7 (2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine)

• Product Name: 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine
• CAS No: 2228685-62-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5967171
• PubChem ID: 165635881
• Update Time: 2025-06-08

2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine
• 2228685-62-7
• EN300-1997496

• Inchi： 1S/C9H15N3/c1-7-4-12-8(5-11-7)9(2,3)6-10/h4-5H,6,10H2,1-3H3
• InChI Key： ASNOMQJOZXABSC-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine

Comprehensive Overview of 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine (CAS No. 2228685-62-7)

The compound 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine (CAS No. 2228685-62-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrazine ring substituted with a methyl group and an amine functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine has surged, driven by advancements in medicinal chemistry and biotechnology. This compound's CAS No. 2228685-62-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural similarity to other pyrazine derivatives suggests potential utility in designing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology.

One of the most discussed aspects of 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine is its role in structure-activity relationship (SAR) studies. Scientists are exploring how subtle modifications to its amine or methyl groups can enhance its binding affinity to specific biological targets. This aligns with the growing trend of personalized medicine, where tailored molecular designs are crucial for developing effective treatments. The compound's CAS No. 2228685-62-7 often appears in discussions about high-throughput screening and fragment-based drug design.

From a synthetic chemistry perspective, 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine presents interesting challenges and opportunities. Its pyrazine core is known for its stability and versatility, making it a popular scaffold in organic synthesis. Researchers are investigating efficient routes to produce this compound at scale, with a focus on green chemistry principles to minimize environmental impact. This resonates with the broader scientific community's emphasis on sustainable chemistry and eco-friendly manufacturing.

The compound's potential extends beyond pharmaceuticals. Its amine functionality makes it a candidate for use in material science, particularly in the development of polymers and coatings. The methylpyrazine moiety could also play a role in flavor and fragrance applications, given the aromatic properties of similar compounds. These diverse applications highlight the versatility of CAS No. 2228685-62-7 and its relevance across multiple industries.

In conclusion, 2-methyl-2-(5-methylpyrazin-2-yl)propan-1-amine (CAS No. 2228685-62-7) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery, material science, and beyond, makes it a focal point for ongoing research. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a key player in the advancement of chemical innovation.